Cas no 3306-62-5 (2-Aminobenzenesulfonamide)

2-Aminobenzenesulfonamide is a sulfonamide derivative characterized by the presence of an amino group at the ortho position relative to the sulfonamide functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, dyes, and agrochemicals. Its reactive amino group allows for further functionalization, enabling the development of more complex sulfonamide-based structures. The compound exhibits moderate solubility in polar solvents, facilitating its use in various reaction conditions. Due to its structural features, 2-aminobenzenesulfonamide is also of interest in medicinal chemistry for the design of biologically active molecules, including antimicrobial and anti-inflammatory agents. Proper handling and storage are recommended to ensure stability.

2-Aminobenzenesulfonamide structure

Product Name:2-Aminobenzenesulfonamide

CAS No:3306-62-5

MF:C₆H₈N₂O₂S

MW:172.204919815063

MDL:MFCD00007932

CID:44025

PubChem ID:24854765

Update Time:2025-05-28

2-Aminobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Aminobenzenesulfonamide
- 2-AMINO-BENZENESULFONYL CHLORIDE
- 2-AMINOBENZENE SULPHONAMIDE
- 2-AMINOPHENYL SULFONYL CHLORIDE
- o-Aminobenzenesulphonamide
- 2-amino-benzenesulfonamid
- o-amino-benzenesulfonamid
- o-aminobenzenesulfonamide
- orthanilamide
- o-sulfanilamide
- 2-Amino-Benzensulfonamide
- D-aminobenzene sulfonamide
- Benzenesulfonamide, 2-amino- (9CI)
- 2-Aminobenzenesulfamide
- 2-Aminobenzenesulfonamde
- 2-Sulphamoylaniline
- aminobenzenesulfonamide
- sulfamoylaniline
- 2-Amino-benzenesulfonamide
- NSC36945
- 2-aminobenzene-1-sulfonamide
- NCGC00016625-01
- AKOS000137240
- CS-7986
- CAS-3306-62-5
- NCGC00016625-02
- Aminobenzenesulfonamide, 2-
- BSPBio_000786
- 2-Aminobenzenesulphonamide
- BP-10578
- Prestwick2_000913
- aromatic/heteroaromatic sulfonamide 1
- HMS3714H08
- Prestwick0_000913
- Prestwick1_000913
- SCHEMBL183126
- TRIETHYLAMINEN-OXIDE
- D83143
- 4-14-00-02638 (Beilstein Handbook Reference)
- Benzenesulfonamide, 2-amino-
- HMS2097H08
- s4998
- HY-B2147
- HMS2230O21
- FT-0602047
- Benzenesulfonamide, o-amino-
- EINECS 221-988-1
- aminobenzene sulfonamide
- SB36637
- 2-amino benzenesulfonamide
- NSC 36945
- AB00513960
- AC-16099
- BRD-K32681104-001-03-3
- Prestwick3_000913
- SPBio_002975
- EN300-50902
- MFCD00007932
- BDBM10855
- HMS3373I09
- 2-Aminobenzenesulfonamide, 98%
- orthanilamide 17
- o -aminobenzenesulfonamide
- NS00029412
- Q27166410
- SY061803
- BRN 0512329
- Z278052056
- DTXSID00186717
- YME8QXY8ED
- BPBio1_000866
- 1348915-35-4
- AMY9279
- 2-Aminobenzene-sulfonamide
- CCG-214466
- CHEBI:94579
- SMR001233376
- SR-01000841823-2
- o-sulfamoylaniline
- CHEMBL6705
- aminobenzolsulfonamid
- W-106790
- 2-Aminobenzene sulfonamide
- MLS002154059
- A821600
- SR-01000841823
- 3306-62-5
- NSC-36945
- PS-4507
- HMS1570H08
- ALBB-023260
- BRD-K32681104-001-11-6
- DB-020509
- aniline, 2-sulphamoyl-
- Benzenesulfonamide, 2-amino-(9CI)
- DTXCID40109208
- 221-988-1
- MDL： MFCD00007932
- Inchi： 1S/C6H8N2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
- InChI Key： YAZSBRQTAHVVGE-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1N)(N)(=O)=O

Computed Properties

Exact Mass: 172.03100
Monoisotopic Mass: 172.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 94.6A^2

Experimental Properties

Color/Form: White to light cream crystalline powder or crystals
Density: 1.3250 (rough estimate)
Melting Point: 155-157 °C (lit.)
Boiling Point: 392.7±44.0°C at 760 mmHg
Flash Point: 191.3°C
Refractive Index: 1.6490 (estimate)
PSA: 94.56000
LogP: 2.27850

2-Aminobenzenesulfonamide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S36/37/39-S26-S22
RTECS：DA9449000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38
Safety Term：S22;S26;S36/37/39

2-Aminobenzenesulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Aminobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	209596-25g	2-Aminobenzenesulfonamide	3306-62-5	95%	25g	￡65.00	2022-03-01
Fluorochem	209596-100g	2-Aminobenzenesulfonamide	3306-62-5	95%	100g	￡140.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A242A-5g	2-Aminobenzenesulfonamide	3306-62-5	98%	5g	￥296.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A242A-25g	2-Aminobenzenesulfonamide	3306-62-5	98%	25g	￥1209.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A242A-1g	2-Aminobenzenesulfonamide	3306-62-5	98%	1g	￥112.0	2022-06-10
MedChemExpress	HY-B2147-10mM*1mLinDMSO	2-Aminobenzenesulfonamide	3306-62-5	99.80%	10mM*1mLinDMSO	￥660	2022-05-18
MedChemExpress	HY-B2147-100mg	2-Aminobenzenesulfonamide	3306-62-5	99.80%	100mg	￥200	2024-04-18
Alichem	A019089006-100g	2-Aminobenzenesulfonamide	3306-62-5	98%	100g	$158.76	2023-09-02
S e l l e c k ZHONG GUO	S4998-25mg	2-Aminobenzenesulfonamide	3306-62-5	99.86%	25mg	¥795.27	2023-09-16
TRC	B401505-10mg	2-Aminobenzenesulfonamide	3306-62-5		10mg	$ 52.00	2023-04-18

2-Aminobenzenesulfonamide Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3306-62-5)2-Aminobenzenesulfonamide

Order Number:1632371

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:3306-62-5)邻氨基苯磺酰胺

Order Number:LE1632371

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:29

Price ($):discuss personally

Email:18501500038@163.com

2-Aminobenzenesulfonamide Related Literature

1. Possible competitive modes of decarboxylation in the annulation reactions of ortho-substituted anilines and arylglyoxylates

Joydev K. Laha,Surabhi Panday,Monika Tomar,Ketul V. Patel Org. Biomol. Chem. 2021 19 845
2. Catalysis by Amberlyst-15 under ultrasound in water: a green synthesis of 1,2,4-benzothiadiazine-1,1-dioxides and their spiro derivatives

S. Kiran Kumar,D. Rambabu,C. H. Vijay Kumar,B. Yogi Sreenivas,K. R. S. Prasad,M. V. Basaveswara Rao,Manojit Pal RSC Adv. 2013 3 24863
3. Oxidative synthesis of quinazolinones and benzothiadiazine 1,1-dioxides from 2-aminobenzamide and 2-aminobenzenesulfonamide with benzyl alcohols and aldehydes

Muhammad Sharif,Julita Opalach,Peter Langer,Matthias Beller,Xiao-Feng Wu RSC Adv. 2014 4 8
4. One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts

Rochelle McGrory,Réka J. Faggyas,Andrew Sutherland Org. Biomol. Chem. 2021 19 6127
5. Well-defined manganese complex catalyzed dehydrogenative synthesis of quinazolin-4(3H)-ones and 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides

Debjyoti Pal,Avijit Mondal,Dipankar Srimani Catal. Sci. Technol. 2022 12 3202

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